Cas no 946255-04-5 (1-(3-chlorophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

1-(3-Chlorophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a specialized pyridine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a chlorophenylmethyl group at the 1-position and a difluorophenyl carboxamide moiety at the 3-position, contributing to its unique electronic and steric properties. This compound may serve as a key intermediate or scaffold in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. The presence of halogen substituents enhances its lipophilicity and binding affinity, making it a candidate for further exploration in drug discovery. Its well-defined molecular architecture allows for precise modifications to optimize pharmacological activity.

1-(3-chlorophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide structure

946255-04-5 structure

Product Name:1-(3-chlorophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

CAS No:946255-04-5

MF:C₁₉H₁₃ClF₂N₂O₂

MW:374.768530607224

CID:5505066

Update Time:2025-10-31

1-(3-chlorophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1-[(3-chlorophenyl)methyl]-N-(2,5-difluorophenyl)-2-oxopyridine-3-carboxamide
- 1-(3-chlorophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
- Inchi： 1S/C19H13ClF2N2O2/c20-13-4-1-3-12(9-13)11-24-8-2-5-15(19(24)26)18(25)23-17-10-14(21)6-7-16(17)22/h1-10H,11H2,(H,23,25)
- InChI Key： VDXHCONQCKGQRH-UHFFFAOYSA-N
- SMILES： C1(=O)N(CC2=CC=CC(Cl)=C2)C=CC=C1C(NC1=CC(F)=CC=C1F)=O

1-(3-chlorophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2743-1463-2μmol	1-[(3-chlorophenyl)methyl]-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide	946255-04-5	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2743-1463-5μmol	1-[(3-chlorophenyl)methyl]-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide	946255-04-5	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2743-1463-10μmol	1-[(3-chlorophenyl)methyl]-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide	946255-04-5	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2743-1463-20μmol	1-[(3-chlorophenyl)methyl]-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide	946255-04-5	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2743-1463-1mg	1-[(3-chlorophenyl)methyl]-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide	946255-04-5	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2743-1463-2mg	1-[(3-chlorophenyl)methyl]-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide	946255-04-5	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2743-1463-3mg	1-[(3-chlorophenyl)methyl]-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide	946255-04-5	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2743-1463-4mg	1-[(3-chlorophenyl)methyl]-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide	946255-04-5	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2743-1463-5mg	1-[(3-chlorophenyl)methyl]-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide	946255-04-5	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2743-1463-10mg	1-[(3-chlorophenyl)methyl]-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide	946255-04-5	90%+	10mg	$79.0	2023-05-16

1-(3-chlorophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(3-chlorophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Recent Advances in the Study of 1-(3-chlorophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS: 946255-04-5)

The compound 1-(3-chlorophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS: 946255-04-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are implicated in various diseases, including cancer and inflammatory disorders. The structural features of this molecule, particularly the presence of the 3-chlorophenyl and 2,5-difluorophenyl groups, contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding interactions at the molecular level.

In preclinical models, 1-(3-chlorophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has demonstrated promising efficacy in inhibiting tumor growth and reducing inflammatory markers. A study published in the Journal of Medicinal Chemistry reported a significant reduction in tumor volume in xenograft models when treated with this compound, attributed to its ability to disrupt critical signaling pathways. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, makes it a viable candidate for further development.

Despite these encouraging results, challenges remain in optimizing the compound's safety profile and minimizing off-target effects. Ongoing research is exploring structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, 1-(3-chlorophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide represents a promising lead compound with significant potential for treating kinase-driven diseases. Continued research and clinical validation will be essential to fully realize its therapeutic benefits.